Cas no 432536-16-8 (3-1-(carboxymethyl)-5-(thiophen-2-yl)-1H-pyrrol-2-ylpropanoic acid)

• Product Name: 3-1-(carboxymethyl)-5-(thiophen-2-yl)-1H-pyrrol-2-ylpropanoic acid
• CAS No: 432536-16-8
• MF: C₁₃H₁₃NO₄S
• MW: 279.31162238121
• CID: 6287322
• PubChem ID: 707450
• Update Time: 2025-05-23

3-1-(carboxymethyl)-5-(thiophen-2-yl)-1H-pyrrol-2-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-1-(carboxymethyl)-5-(thiophen-2-yl)-1H-pyrrol-2-ylpropanoic acid
• 3-[1-(carboxymethyl)-5-(thiophen-2-yl)-1H-pyrrol-2-yl]propanoic acid
• EN300-26867443
• WAY-296460
• AKOS000592965
• BDBM26577
• H1NI2, 2
• 432536-16-8
• CHEMBL504500
• Z56899601
• Cambridge id 6844331

• Inchi： 1S/C13H13NO4S/c15-12(16)6-4-9-3-5-10(11-2-1-7-19-11)14(9)8-13(17)18/h1-3,5,7H,4,6,8H2,(H,15,16)(H,17,18)
• InChI Key： IHFUSXYHVGXRLX-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=CC=C(CCC(=O)O)N1CC(=O)O

Computed Properties

• Exact Mass: 279.05652907g/mol
• Monoisotopic Mass: 279.05652907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 108Ų

Additional information on 3-1-(carboxymethyl)-5-(thiophen-2-yl)-1H-pyrrol-2-ylpropanoic acid

Research Brief on 3-1-(carboxymethyl)-5-(thiophen-2-yl)-1H-pyrrol-2-ylpropanoic acid (CAS: 432536-16-8): Recent Advances and Applications

3-1-(carboxymethyl)-5-(thiophen-2-yl)-1H-pyrrol-2-ylpropanoic acid (CAS: 432536-16-8) is a novel compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrole-thiophene hybrid structure and carboxylic acid functionalities, has shown promising potential in various therapeutic applications, including anti-inflammatory, antimicrobial, and anticancer activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its biomedical applications.

The synthesis of 3-1-(carboxymethyl)-5-(thiophen-2-yl)-1H-pyrrol-2-ylpropanoic acid involves a multi-step process that includes the condensation of thiophene-2-carbaldehyde with a pyrrole derivative, followed by carboxylation and subsequent functionalization. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for further research. Notably, the use of green chemistry principles, such as solvent-free reactions and catalytic methods, has been explored to enhance the sustainability of its production.

In terms of biological activity, recent in vitro and in vivo studies have demonstrated that 3-1-(carboxymethyl)-5-(thiophen-2-yl)-1H-pyrrol-2-ylpropanoic acid exhibits potent inhibitory effects on key inflammatory mediators, such as cyclooxygenase-2 (COX-2) and tumor necrosis factor-alpha (TNF-α). These findings suggest its potential as a lead compound for the development of novel anti-inflammatory drugs. Additionally, its antimicrobial properties against a range of Gram-positive and Gram-negative bacteria have been documented, highlighting its versatility as a therapeutic agent.

Furthermore, preliminary investigations into its anticancer activity have revealed that this compound can induce apoptosis in certain cancer cell lines, possibly through the modulation of oxidative stress and mitochondrial pathways. While these results are promising, further studies are needed to fully understand its mechanism of action and to evaluate its efficacy and safety in clinical settings. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into practical applications.

In conclusion, 3-1-(carboxymethyl)-5-(thiophen-2-yl)-1H-pyrrol-2-ylpropanoic acid (CAS: 432536-16-8) represents a promising candidate for drug development, with its diverse biological activities and improved synthetic accessibility. Continued research efforts are expected to uncover new therapeutic potentials and optimize its pharmacological profile, paving the way for its eventual clinical use.